Cas no 54203-05-3 (2,4,6-tris(pentabromophenoxy)-1,3,5-triazine)

• Product Name: 2,4,6-tris(pentabromophenoxy)-1,3,5-triazine
• CAS No: 54203-05-3
• MF: C₂₁Br₁₅N₃O₃
• MW: 1540.80299377441
• CID: 1588188
• PubChem ID: 104706
• Update Time: 2025-04-21

2,4,6-tris(pentabromophenoxy)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-tris(pentabromophenoxy)-1,3,5-triazine
• 1,3,5-triazine, 2,4,6-tris(2,3,4,5,6-pentabromophenoxy)-
• 2,4,6-Tris(pentabromophenoxy)-s-triazine
• 2,4,6-tris(2,3,4,5,6-pentabromophenoxy)-1,3,5-triazine
• DTXSID7068922
• 54203-05-3
• DB-260354
• Tris-(pentabromophenoxy)-s-triazine
• 1,3,5-Triazine, 2,4,6-tris(pentabromophenoxy)-
• SCHEMBL6265819

• Inchi： 1S/C21Br15N3O3/c22-1-4(25)10(31)16(11(32)5(1)26)40-19-37-20(41-17-12(33)6(27)2(23)7(28)13(17)34)39-21(38-19)42-18-14(35)8(29)3(24)9(30)15(18)36
• InChI Key： KDBOHDQAKNYHRC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OC1N=C(N=C(N=1)OC1C(=C(C(=C(C=1Br)Br)Br)Br)Br)OC1C(=C(C(=C(C=1Br)Br)Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 1525.7685
• Monoisotopic Mass: 1525.769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 2.942
• Boiling Point: 971.2°C at 760 mmHg
• Flash Point: 541.2°C
• Refractive Index: 1.758
• PSA: 66.36